Cas no 887212-49-9 (N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-4-methylpiperazine-1-carboxamide)

• Product Name: N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-4-methylpiperazine-1-carboxamide
• CAS No: 887212-49-9
• MF: C₁₆H₂₁FN₄O₂
• MW: 320.361946821213
• CID: 5515030
• Update Time: 2025-08-02

N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-4-methylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, N-[1-(3-fluorophenyl)-5-oxo-3-pyrrolidinyl]-4-methyl-
• N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-4-methylpiperazine-1-carboxamide

• Inchi： 1S/C16H21FN4O2/c1-19-5-7-20(8-6-19)16(23)18-13-10-15(22)21(11-13)14-4-2-3-12(17)9-14/h2-4,9,13H,5-8,10-11H2,1H3,(H,18,23)
• InChI Key： GYDIMRVZEILFNH-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=CC(F)=C3)C2)=O)CCN(C)CC1

Additional information on N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-4-methylpiperazine-1-carboxamide

Introduction to N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-4-methylpiperazine-1-carboxamide (CAS No. 887212-49-9)

N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-4-methylpiperazine-1-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 887212-49-9, represents a fascinating intersection of organic chemistry and medicinal science. Its molecular structure, characterized by a complex arrangement of functional groups, makes it a promising candidate for various therapeutic applications.

The compound's name itself provides a wealth of information about its chemical composition and potential biological activity. The presence of a 3-fluorophenyl group suggests that it may exhibit unique electronic properties due to the fluorine atom's electronegativity, which can influence the compound's interactions with biological targets. Additionally, the 5-oxopyrrolidin-3-yl moiety introduces a heterocyclic structure, which is commonly found in bioactive molecules. This part of the molecule likely contributes to its binding affinity and specificity, making it a valuable scaffold for drug design.

The terminal 4-methylpiperazine-1-carboxamide group further enhances the compound's complexity and potential functionality. Piperazine derivatives are well-known for their role in various pharmaceuticals, often serving as key pharmacophores in drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The carboxamide functionality not only provides a site for further chemical modification but also suggests potential for protease inhibition or other enzyme interactions.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of a fluorine atom into pharmaceuticals can significantly alter their pharmacokinetic properties, leading to more effective and longer-lasting therapeutic outcomes. Research has shown that fluorinated piperazine derivatives can exhibit potent activity against a range of targets, making them attractive for further development.

The synthesis of N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-4-methylpiperazine-1-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, are often employed to construct the complex molecular framework efficiently. These methods not only streamline the synthesis process but also allow for the introduction of additional functional groups or modifications at strategic positions within the molecule.

The potential applications of this compound are vast and span across multiple therapeutic areas. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes or receptors involved in neurological disorders. The unique combination of structural features makes it a versatile tool for medicinal chemists exploring new drug candidates. Furthermore, its fluorinated aromatic ring could enhance its binding affinity to biological targets, potentially leading to more effective treatments with fewer side effects.

One of the most exciting aspects of this compound is its potential in the development of next-generation therapeutics. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can precisely target these pathways. N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-4-methylpiperazine-1-carboxamide represents a prime example of how innovative chemical design can lead to breakthroughs in medicine.

In conclusion, N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-4-methylpiperazine-1-carboxamide (CAS No. 887212-49-9) is a remarkable compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it an excellent candidate for further exploration in drug discovery. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play a crucial role in the development of novel treatments for various diseases.